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Compound of Interest |

Compound Name: Liguzinediol
CAS No.: 909708-65-2
Cat. No.: B1675390

.

{ Get Quote

Executive Summary & Chemical Identity

Liguzinediol (LZDO) is a di-hydroxylated derivative of Ligustrazine (Tetramethylpyrazine),

primarily utilized in cardiovascular research for its positive inotropic effects.[1][2] Unlike its

parent compound, it possesses distinct solubility and metabolic stability profiles.

Crucial Distinction: Do not confuse Liguzinediol with Linezolid (an antibiotic) or Ligustrazine

(the parent alkaloid). Proper identification is the first step in compliant disposal.

Chemical Identifier

Detail

Chemical Name

2,5-Dihydroxymethyl-3,6-dimethylpyrazine

CAS Number 909708-65-2
Molecular Formula CsH12N20:2
Molecular Weight 168.19 g/mol

Physical State

White crystalline solid

Solubility Soluble in water, ethanol, and ethyl acetate
) o Positive inotropic agent (Calcium ATPase
Bioactivity
modulator)
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Safety Assessment & Waste Characterization

Before disposal, the waste stream must be characterized to determine the correct regulatory
pathway. While literature suggests Liguzinediol has a "low safety risk" and low acute toxicity
compared to other cardiac agents, laboratory safety protocols dictate treating all
pharmacologically active substances (APIs) as hazardous chemical waste.

Hazard Profile (GHS / OSHA)

o Pharmacological Hazard: Bioactive compound targeting sarcoplasmic reticulum Ca2*-
ATPase.[2] Treat as a potential target organ toxicant.

o Flammability: Non-flammable solid. However, if dissolved in organic solvents (e.g., Ethanol,
DMSO), the solution is ignitable (RCRA D001).

o Reactivity: Stable under normal conditions. Incompatible with strong oxidizing agents.

Disposal Decision Logic (Visualized)

The following workflow illustrates the segregation logic for Liguzinediol waste streams.
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Waste Generation:
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Figure 1: Segregation flowchart for Liguzinediol waste streams ensuring regulatory
compliance.

Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Substance)

Applicability: Expired stock, spilled powder, or excess weighed material.

+ Containment: Transfer the solid Liguzinediol into a screw-cap high-density polyethylene
(HDPE) or glass jar.
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» Labeling: Affix a hazardous waste label.
o Constituents: "Liguzinediol (2,5-Dihydroxymethyl-3,6-dimethylpyrazine)"[2][3]
o Hazard Checkbox: Check "Toxic" (due to bioactivity).

o Disposal Method:High-Temperature Incineration.

o Why: Incineration at >1000°C ensures the complete thermal destruction of the pyrazine
ring structure, preventing environmental accumulation of bioactive metabolites.

Protocol B: Liquid Waste (Stock Solutions)
Applicability: Liguzinediol dissolved in DMSO, Ethanol, or Methanol.

e Segregation: Do not mix with aqueous acids or oxidizers.
» Container: Use a dedicated "Organic Solvent Waste" carboy (HDPE or Safety Can).
e Labeling:
o List the solvent first (e.g., "Ethanol 99%").
o List the solute: "Liguzinediol <1%".[4][5]
o Hazard Checkbox: Check "Flammable" (if solvent is flammable) and "Toxic".
» Disposal Method:Fuel Blending or Incineration.

o Note: Never pour organic stock solutions down the sink.

Protocol C: Aqueous Waste (Cell Culture/Perfysates)

Applicability: Perfusates from Langendorff heart preparations or cell culture media containing
LZDO.

o Deactivation (Optional but Recommended): For dilute aqueous solutions (<1 mM), chemical
deactivation is rarely required before pickup. However, adding bleach (sodium hypochlorite)
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to a final concentration of 10% for 30 minutes can oxidize the pyrazine ring if required by
local biosafety protocols.

o Collection: Collect in "Aqueous Chemical Waste" containers.

o Prohibition:NO Drain Disposal. Even though Liguzinediol has low eco-toxicity,
pharmaceutical compounds should not enter municipal water systems.

Emergency Spill Response

Scenario: Accidental spill of solid powder (>1g) on the benchtop.

o PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and
N95 dust mask (to prevent inhalation of bioactive dust).

o Containment: Cover the spill with a damp paper towel to prevent dust generation.
e Cleanup:
o Scoop up the damp material and place it in a wide-mouth hazardous waste jar.
o Wipe the surface with 70% Ethanol followed by water.

o Place all cleanup materials (towels, gloves) into a separate plastic bag, seal it, and
dispose of it as solid chemical waste.

e Reporting: Log the spill in the laboratory safety logbook.

Regulatory Compliance (RCRA & EPA)

o RCRA Status: Liguzinediol is not a P-listed or U-listed waste under US EPA regulations (40
CFR 261.33).

o Generator Status: It falls under "Non-Regulated Chemical Waste" or "State-Regulated
Waste" depending on your location.

» Best Practice: Despite the lack of a specific federal code, manage it as RCRA Code D001 (if
in flammable solvent) or generally as Pharmaceutical Waste to ensure incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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